Cas no 2219-30-9 (D-Penicillamine Hydrochloride)

• Product Name: D-Penicillamine Hydrochloride
• CAS No: 2219-30-9
• MF: C₅H₁₂ClNO₂S
• MW: 185.67227935791
• CID: 255967
• PubChem ID: 92173
• Update Time: 2025-04-19

D-Penicillamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• D-Valine, 3-mercapto-,hydrochloride (1:1)
• D(-)PENICILLAMINE HYDROCHLORIDE
• D-Penicillamine Hydrochloride
• (2S)-2-amino-3-mercapto-3-methyl-butyric acid hydrochloride
• (S)-2-amino-3-mercapto-3-methyl-butyric acid,hydrochloride
• 3-mercapto-,hydrochloride,d-valin
• 3-mercapto-D-Valine hydrochloride
• D-Penicilamine hydrochloride
• D-Penicillamin Hydrochlorid
• D-PENICILLAMINEHCL
• Penicillamine Hydrochloride
• usafa-1705
• usafel-23
• NS00084030
• (S)-2-Amino-3-mercapto-3-methylbutanoic acid hydrochloride
• Distamine
• D08330
• (S)-3,3-DIMETHYLCYSTEINE HYDROCHLORIDE
• DTXSID50944844
• SMR000058903
• D-(-)-Penicillamine hydrochloride
• Penicillamine HCl
• EINECS 218-727-9
• D-Penicillaminhydrochlorid
• CHEMBL1469737
• CZDHUFYOXKHLME-DFWYDOINSA-N
• USAF EL-23
• PENICILLAMINE HYDROCHLORIDE [WHO-DD]
• 3-Sulfanylvaline--hydrogen chloride (1/1)
• AKOS027382392
• 2219-30-9
• (2S)-2-amino-3-methyl-3-sulfanylbutanoic acid;hydrochloride
• Valine, 3-mercapto-, hydrochloride, D-
• Opera_ID_450
• UNII-5N9JK529ZJ
• Q27262596
• MLS000028669
• SCHEMBL316496
• 5N9JK529ZJ
• D-Valine, 3-mercapto-, hydrochloride
• Pemine
• Pemine (TN)
• PENICILLAMINE HYDROCHLORIDE [MI]
• J-014578
• USAF A-1705
• Penicillamine Hydrochloride; Distamine; D-(-)-Penicillamine Hydrochloride; 3-Mercapto-D-valine Hydrochloride;

• Inchi： 1S/C5H11NO2S.ClH/c1-5(2,9)3(6)4(7)8;/h3,9H,6H2,1-2H3,(H,7,8);1H/t3-;/m0./s1
• InChI Key： CZDHUFYOXKHLME-DFWYDOINSA-N
• SMILES： Cl.SC(C)(C)[C@H](C(=O)O)N

Computed Properties

• Exact Mass: 185.02800
• Monoisotopic Mass: 185.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 124
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 63.3

Experimental Properties

• Color/Form: Hygroscopic crystallization
• Density: 1.2±0.1 g/cm3
• Melting Point: 210 °C
• Boiling Point: 251.8±35.0 °C at 760 mmHg
• Flash Point: 106.1±25.9 °C
• PSA: 102.12000
• LogP: 1.60900
• Specific Rotation: D25 -63° (1N NaOH)
• Solubility: Soluble in water, soluble in ethanol
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

D-Penicillamine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 20/21/22-40
• Safety Instruction： 22-36
• RTECS：YV9450000
• Hazardous Material Identification：
• Toxicity：LD50 i.v. in mice: 2289 mg/kg (Veis)
• Risk Phrases：R20/21/22; R40
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives